Cas no 1806789-04-7 (5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide)

• Product Name: 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide
• CAS No: 1806789-04-7
• MF: C₆H₆F₂N₂O₄S
• MW: 240.184647083282
• CID: 4917290
• Update Time: 2025-07-30

5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide

• Inchi： 1S/C6H6F2N2O4S/c7-4(8)2-1-3(11)5(12)10-6(2)15(9,13)14/h1,4,11H,(H,10,12)(H2,9,13,14)
• InChI Key： OEVZMHYJCBOPPA-UHFFFAOYSA-N
• SMILES： S(C1=C(C(F)F)C=C(C(N1)=O)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 460
• XLogP3: -1
• Topological Polar Surface Area: 118

Additional information on 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide

5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide (CAS No. 1806789-04-7): A Comprehensive Overview

5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide (CAS No. 1806789-04-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, two hydroxyl groups, and a sulfonamide moiety, which collectively contribute to its potential therapeutic applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and pharmacokinetic properties of molecules. This feature is particularly valuable in the development of drugs that require prolonged half-lives and improved bioavailability. The presence of hydroxyl groups in the molecule can facilitate hydrogen bonding interactions, which are crucial for enhancing the compound's binding affinity to target proteins. The sulfonamide moiety, on the other hand, is a versatile functional group that has been extensively studied for its antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been found to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide has been extensively evaluated in both in vitro and in vivo models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has a high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are particularly advantageous for chronic disease management.

The safety profile of 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide has also been assessed in preclinical studies. Toxicity studies conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

Several clinical trials are currently underway to evaluate the efficacy and safety of 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These trials are expected to provide more comprehensive data on the therapeutic potential of this compound.

In conclusion, 5-(Difluoromethyl)-2,3-dihydroxypyridine-6-sulfonamide (CAS No. 1806789-04-7) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical investigation. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.